Cas no 2060057-40-9 (1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid)
2060057-40-9 structure
Product Name:1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid
CAS No:2060057-40-9
MF:C11H20O2
MW:184.275303840637
MDL:MFCD30487913
CID:5613196
PubChem ID:125454068
Update Time:2023-10-11
1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2060057-40-9
- 1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid
- EN300-330199
- 1,2,2,5,5-Pentamethylcyclopentane-1-carboxylicacid
- Cyclopentanecarboxylic acid, 1,2,2,5,5-pentamethyl-
-
- MDL: MFCD30487913
- Inchi: 1S/C11H20O2/c1-9(2)6-7-10(3,4)11(9,5)8(12)13/h6-7H2,1-5H3,(H,12,13)
- InChI Key: WVEYDANOSIAMSF-UHFFFAOYSA-N
- SMILES: OC(C1(C)C(C)(C)CCC1(C)C)=O
Computed Properties
- Exact Mass: 184.146329876g/mol
- Monoisotopic Mass: 184.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 0.939±0.06 g/cm3(Predicted)
- Boiling Point: 262.6±8.0 °C(Predicted)
- pka: 5.05±0.60(Predicted)
1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-330199-0.05g |
1,2,2,5,5-pentamethylcyclopentane-1-carboxylic acid |
2060057-40-9 | 0.05g |
$827.0 | 2023-09-04 | ||
| Enamine | EN300-330199-0.1g |
1,2,2,5,5-pentamethylcyclopentane-1-carboxylic acid |
2060057-40-9 | 0.1g |
$867.0 | 2023-09-04 | ||
| Enamine | EN300-330199-0.25g |
1,2,2,5,5-pentamethylcyclopentane-1-carboxylic acid |
2060057-40-9 | 0.25g |
$906.0 | 2023-09-04 | ||
| Enamine | EN300-330199-0.5g |
1,2,2,5,5-pentamethylcyclopentane-1-carboxylic acid |
2060057-40-9 | 0.5g |
$946.0 | 2023-09-04 | ||
| Enamine | EN300-330199-1g |
1,2,2,5,5-pentamethylcyclopentane-1-carboxylic acid |
2060057-40-9 | 1g |
$986.0 | 2023-09-04 | ||
| Enamine | EN300-330199-2.5g |
1,2,2,5,5-pentamethylcyclopentane-1-carboxylic acid |
2060057-40-9 | 2.5g |
$1931.0 | 2023-09-04 | ||
| Enamine | EN300-330199-5g |
1,2,2,5,5-pentamethylcyclopentane-1-carboxylic acid |
2060057-40-9 | 5g |
$2858.0 | 2023-09-04 | ||
| Enamine | EN300-330199-10g |
1,2,2,5,5-pentamethylcyclopentane-1-carboxylic acid |
2060057-40-9 | 10g |
$4236.0 | 2023-09-04 | ||
| Enamine | EN300-330199-1.0g |
1,2,2,5,5-pentamethylcyclopentane-1-carboxylic acid |
2060057-40-9 | 1g |
$0.0 | 2023-06-07 |
1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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